5-Aminoisoquinoline

Specification

• CAS No.: 1125-60-6
• Molecular Formula: C9H8N2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: isoquinolin-5-amine
• Standard InChI: InChI=1S/C9H8N2/c10-9-3-1-2-7-6-11-5-4-8(7)9/h1-6H,10H2
• Standard InChI Key: DTVYNUOOZIKEEX-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CN=C2)C(=C1)N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C(=C1)N
• Appearance: Powder
• Melting Point: 128 °C; 128.0 °C

Introduction

Synthesis and Applications

5-Aminoisoquinoline is utilized in various research contexts, particularly in the synthesis of Rho kinase inhibitors and as a component in studies investigating its absorption and emission properties when combined with β-cyclodextrin. Its role as a PARP-1 inhibitor has been explored in several studies, highlighting its potential in mitigating renal dysfunction and fibrosis associated with cisplatin-induced acute kidney injury.

Therapeutic Potential

Research indicates that 5-Aminoisoquinoline may improve renal function and reduce fibrosis during recovery from acute kidney injury induced by cisplatin treatment. In a study involving male Wistar rats, administration of 5-Aminoisoquinoline significantly increased creatinine clearance and decreased markers of renal injury compared to control groups. This suggests that it may serve as a valuable therapeutic agent for preventing nephrotoxicity associated with cisplatin chemotherapy.

Safety and Toxicology

Despite the known mutagenic and carcinogenic potential of many quinolines, studies have shown that 5-Aminoisoquinoline does not exhibit genotoxic activity in both in vitro and in vivo systems. This was demonstrated through a series of tests, including bacterial reverse mutation tests and chromosomal aberration tests, which confirmed its safety profile.